Cas no 4220-74-0 (propan-2-yl 3-(propan-2-yloxy)propanoate)

• Product Name: propan-2-yl 3-(propan-2-yloxy)propanoate
• CAS No: 4220-74-0
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 1513451
• PubChem ID: 13582323
• Update Time: 2025-04-21

propan-2-yl 3-(propan-2-yloxy)propanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 3-(propan-2-yloxy)propanoate
• Isopropyl 3-isopropoxypropanoate
• propanoic acid, 3-(1-methylethoxy)-, 1-methylethyl ester
• LogP
• propan-2-yl 3-propan-2-yloxypropanoate
• 4220-74-0
• Propan-2-yl 3-[(propan-2-yl)oxy]propanoate
• DTXSID00544318
• SCHEMBL7741371

• Inchi： 1S/C9H18O3/c1-7(2)11-6-5-9(10)12-8(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： KKIHPJWQDHMAFR-UHFFFAOYSA-N
• SMILES： O(CCC(=O)OC(C)C)C(C)C

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.928
• Boiling Point: 218.1°C at 760 mmHg
• Flash Point: 72.7°C
• Refractive Index: 1.416
• PSA: 35.53